Cas no 2172192-92-4 (5-(1-cyclopropylethoxy)pyridin-2-amine)

• Product Name: 5-(1-cyclopropylethoxy)pyridin-2-amine
• CAS No: 2172192-92-4
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5998781
• PubChem ID: 163237612
• Update Time: 2025-05-19

5-(1-cyclopropylethoxy)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-cyclopropylethoxy)pyridin-2-amine
• 2172192-92-4
• EN300-1295748

• Inchi： 1S/C10H14N2O/c1-7(8-2-3-8)13-9-4-5-10(11)12-6-9/h4-8H,2-3H2,1H3,(H2,11,12)
• InChI Key： HJRIRKORADJRBQ-UHFFFAOYSA-N
• SMILES： O(C1C=NC(=CC=1)N)C(C)C1CC1

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.1Ų

Additional information on 5-(1-cyclopropylethoxy)pyridin-2-amine

Comprehensive Overview of 5-(1-cyclopropylethoxy)pyridin-2-amine (CAS No. 2172192-92-4): Properties, Applications, and Industry Insights

The compound 5-(1-cyclopropylethoxy)pyridin-2-amine (CAS No. 2172192-92-4) is a specialized pyridine derivative with a unique molecular structure, combining a cyclopropyl moiety with an ethoxy linkage. This configuration endows it with distinct chemical properties, making it a subject of interest in pharmaceutical and agrochemical research. Its amine functional group further enhances its reactivity, enabling diverse applications in synthetic chemistry and drug discovery.

In recent years, the demand for heterocyclic compounds like 5-(1-cyclopropylethoxy)pyridin-2-amine has surged, driven by their utility in designing small-molecule inhibitors and biologically active agents. Researchers are particularly intrigued by its potential role in modulating enzyme activity or serving as a building block for more complex molecules. The compound's CAS No. 2172192-92-4 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry.

One of the key trends in 2024 is the exploration of sustainable synthesis methods for such compounds. Environmental concerns have prompted scientists to investigate green chemistry approaches for producing 5-(1-cyclopropylethoxy)pyridin-2-amine, minimizing waste and energy consumption. This aligns with broader industry shifts toward eco-friendly manufacturing, a topic highly searched in AI-driven literature and patent analyses.

From a technical perspective, the physicochemical properties of CAS No. 2172192-92-4—such as solubility, stability, and bioavailability—are critical for its application in drug formulation. Computational tools like molecular docking and QSAR modeling are increasingly used to predict its interactions with biological targets, a hot topic in cheminformatics forums. These methodologies help accelerate the compound's adoption in preclinical studies.

The patent landscape for 5-(1-cyclopropylethoxy)pyridin-2-amine reveals its inclusion in several intellectual property filings, particularly in oncology and CNS disease research. This underscores its versatility as a scaffold for therapeutic development. Analysts note a rise in Google Scholar queries combining its CAS number with terms like "structure-activity relationship" or "kinase inhibition," indicating targeted academic interest.

Quality control of 2172192-92-4 is another focal point, with HPLC and LC-MS being standard techniques for purity verification. Suppliers emphasizing high-purity grades (>98%) dominate market discussions, catering to stringent regulatory requirements in pharmaceutical applications. This aligns with SEO-optimized searches for "CAS 2172192-92-4 supplier" or "analytical standards."

In conclusion, 5-(1-cyclopropylethoxy)pyridin-2-amine represents a compelling case study in modern chemical innovation. Its intersection with drug discovery, green chemistry, and computational biology positions it as a compound of enduring scientific and commercial value. Future research will likely explore its structure-optimization and therapeutic potential, further solidifying its role in advancing life sciences.